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Introduction
Cocaine- and amphetamine-regulated transcript (CART) peptides are a family of neuropeptides

extensively involved in the central nervous system's regulation of various physiological

processes, including energy homeostasis, reward, and stress.[1][2] Derived from a single gene,

the CART transcript is post-translationally processed into several biologically active fragments,

with CART(55-102) and CART(62-102) being the most studied.[1]

This technical guide focuses specifically on the physiological effects of the smaller, active

fragment, CART(62-76), on the regulation of food intake. This peptide has garnered significant

interest for its potent anorexigenic (appetite-suppressing) properties.[3][4] Understanding its

mechanism of action, the neural circuits it modulates, and the quantitative impact it has on

feeding behavior is critical for evaluating its therapeutic potential in the context of obesity and

metabolic disorders. This document provides a consolidated overview of key quantitative data,

detailed experimental protocols, and the underlying neurobiological pathways.

Anorexigenic Effects and Neurobiological Context
Central administration of CART(62-76) has been shown to inhibit food intake.[3][4] Its effects

are primarily mediated through interactions within key hypothalamic and brainstem circuits that

form the core of the body's energy balance regulation system.
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CART peptides are co-expressed with pro-opiomelanocortin (POMC) in anorexigenic neurons

of the hypothalamic arcuate nucleus (Arc) in rodents.[1][2] These neurons represent a critical

node in the leptin-melanocortin signaling pathway, which suppresses appetite. Conversely,

CART-containing neurons are situated to interact with orexigenic (appetite-stimulating) neurons

that express Neuropeptide Y (NPY) and Agouti-related peptide (AgRP).[5][6] Experimental

evidence demonstrates that CART(62-76) can effectively attenuate the potent feeding-

stimulatory effects of NPY, highlighting a key functional interaction.[3][7]

The anorexigenic action of CART peptides is further supported by evidence of neuronal

activation, measured by the expression of the immediate early gene c-Fos, in brain regions

integral to feeding control. Following central administration of CART peptides, increased c-Fos

expression is observed in the paraventricular nucleus (PVN), dorsomedial nucleus (DMH), and

arcuate nucleus (Arc) of the hypothalamus, as well as in brainstem areas like the nucleus of the

solitary tract (NTS).[8]

Quantitative Data on Food Intake Modulation
The anorexigenic effects of CART(62-76) have been quantified in various animal models. The

following tables summarize the key findings from pertinent studies.

Table 1: Effects of CART(62-76) on Spontaneous and Induced Food Intake
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Peptide
Fragment

Animal
Model

Administrat
ion Route &
Dose

Effect on
Food Intake

Key
Findings

Reference

CART(62-76)

Goldfish

(Carassius

auratus)

Intracerebrov

entricular

(i.c.v.)

Inhibited

spontaneous

food intake

Both

CART(62-76)

and the

longer

CART(55-

102)

fragment

were

effective,

though

CART(55-

102) was

found to be

more potent.

[7]

CART(62-76)

Goldfish

(Carassius

auratus)

Intracerebrov

entricular

(i.c.v.)

Attenuated

NPY-induced

feeding

Co-injection

of CART(62-

76) with the

orexigenic

peptide NPY

significantly

reduced the

hyperphagic

response

caused by

NPY alone.

[7]

CART(62-76) Rat Intracerebrov

entricular

(i.c.v.)

Induced

anxiogenic-

like effects

While

primarily

anorexigenic,

CART

peptides can

also induce

anxiety-like

behaviors,

[3][5]
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suggesting a

potential

confounding

factor in

feeding

studies.

Table 2: Comparative Efficacy of CART Fragments

Peptide
Fragment

Animal
Model

Administrat
ion Route &
Dose

Comparativ
e Efficacy

Key
Findings

Reference

CART(55-

102) vs.

CART(62-76)

Goldfish

(Carassius

auratus)

Intracerebrov

entricular

(i.c.v.)

CART(55-

102) >

CART(62-76)

The longer

fragment

demonstrated

higher

potency in

inhibiting food

intake.

[7][9]

CART(55-

102) vs.

CART(62-76)

Rat
Intrathecal

(i.t.)

Different

effects on

nociception

In studies of

pain

perception,

CART(62-76)

produced an

antihyperalge

sic effect at

higher

concentration

s than

CART(55-76),

indicating

fragment-

specific

activities.

[10][11]
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Signaling Pathways and Neural Circuit Interactions
While a specific receptor for CART peptides remains to be definitively identified, a functional

pathway illustrating its anorexigenic effects can be constructed based on current evidence.

Central administration of CART(62-76) activates neurons in key hypothalamic nuclei and

modulates the activity of other critical neuropeptide systems.

The following diagram illustrates the proposed interactions within the hypothalamic arcuate

nucleus, a primary site for integrating peripheral metabolic signals and regulating feeding

behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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